molecular formula C8H10ClN3O2 B6228096 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole CAS No. 1341648-03-0

4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole

Cat. No. B6228096
CAS RN: 1341648-03-0
M. Wt: 215.6
InChI Key:
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Description

4-Chloro-1-cyclopentyl-3-nitro-1H-pyrazole (4-Cl-1-CPNP) is a synthetic organic compound that belongs to the class of pyrazoles. It is an important chemical intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-Cl-1-CPNP has a wide variety of applications in the fields of medicinal chemistry, agrochemistry, and organic synthesis. It has been used in the synthesis of various drugs, agrochemicals, and other organic compounds.

Scientific Research Applications

4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole has been used in a wide variety of scientific research applications. It has been used in the synthesis of various drugs, agrochemicals, and other organic compounds. It has also been used in the synthesis of peptides, proteins, and other biologically active molecules. It has been used in the synthesis of various anti-cancer agents, antifungal agents, and anti-inflammatory agents. In addition, 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole has been used in the synthesis of various materials for use in nanotechnology and materials science.

Mechanism of Action

The mechanism of action of 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the synthesis of proteins, peptides, and other biologically active molecules. It is also believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole are not fully understood. However, it is known that the compound can inhibit the activity of enzymes involved in the synthesis of proteins, peptides, and other biologically active molecules. It is also known to inhibit the metabolism of drugs and other organic compounds. In addition, 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole has been shown to have anti-inflammatory and anti-cancer activities in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole in lab experiments include its availability, low cost, and ease of synthesis. It is also relatively stable and non-toxic, making it suitable for use in a variety of laboratory experiments. The main limitation of using 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole in lab experiments is its lack of specificity. It is not specific to any particular enzyme or target molecule, making it difficult to use in certain types of experiments.

Future Directions

The future directions for 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole research include further studies of its mechanism of action and its effects on various biochemical and physiological processes. In addition, further research is needed to determine its potential applications in the synthesis of drugs, agrochemicals, and other organic compounds. Furthermore, research is needed to explore its potential use in nanotechnology and materials science. Finally, research is needed to determine its potential use as a therapeutic agent in the treatment of various diseases and disorders.

Synthesis Methods

4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole can be synthesized via a variety of methods. The most common method is the reaction of 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid (4-Cl-1-CPNCA) with a base such as sodium hydroxide or potassium hydroxide. This reaction produces 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole and sodium or potassium salt of 4-Cl-1-CPNCA. Other methods of synthesis include the reaction of 4-Cl-1-CPNCA with organometallic compounds such as lithium or magnesium, or the reaction of 4-Cl-1-CPNCA with an alkyl halide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole involves the reaction of 4-chloro-1-cyclopentyl-1H-pyrazole with nitric acid in the presence of a catalyst to form the nitro derivative.", "Starting Materials": [ "4-chloro-1-cyclopentyl-1H-pyrazole", "Nitric acid", "Catalyst" ], "Reaction": [ "Add 4-chloro-1-cyclopentyl-1H-pyrazole to a reaction flask", "Add nitric acid to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry it to obtain 4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole" ] }

CAS RN

1341648-03-0

Product Name

4-chloro-1-cyclopentyl-3-nitro-1H-pyrazole

Molecular Formula

C8H10ClN3O2

Molecular Weight

215.6

Purity

95

Origin of Product

United States

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